2-(Imidazo[1,2-a]pyridin-6-ylmethyl)-1H-isoindole-1,3(2H)-dione,technical

• IUPAC Name: 2-(imidazo[1,2-a]pyridin-6-ylmethyl)isoindole-1,3-dione
• InChI: InChI=1S/C16H11N3O2/c20-15-12-3-1-2-4-13(12)16(21)19(15)10-11-5-6-14-17-7-8-18(14)9-11/h1-9H,10H2
• InChI Key: ZBACLVPTQBTADW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC3=CN4C=CN=C4C=C3
• Molecular Formula: C16H11N3O2
• DSSTOX Substance ID: DTXSID401173280
• Molecular Weight: 277.28 g/mol
• CAS RN: 864068-81-5

Description

Imidazo[1,2-a]pyridine is an important fused bicyclic 5–6 heterocycle recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. It is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved employing different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A series of new 6-(imidazo[1,2-a]pyridin-6-yl)quinazoline derivatives were designed, synthesized, and characterized by 1H NMR, 13C NMR, and HRMS spectra analyses.

Molecular Structure Analysis

Imidazo[1,2-a]pyridine is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

The synthesis of imidazo[1,2-a]pyridines involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives. This class of compounds has also been synthesized using solid support catalysts such as Al2O3.

Physical And Chemical Properties Analysis

Imidazo[1,2-a]pyridine is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Medicinal Chemistry: Drug Design and Synthesis

. This compound’s structure allows for the creation of various derivatives with potential therapeutic effects.

Material Science: Optoelectronic Devices

. Its aromatic heterocycle can be integral in creating components for advanced electronic applications.

Biological Research: Anticancer Agents

. The compound’s ability to inhibit certain cellular processes makes it a candidate for developing new cancer therapies.

Pharmaceutical Field: GABA A Receptor Modulators

. Such modulators are important in the treatment of various neurological disorders.

Chemical Synthesis: Catalyst-Free Reactions

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Sensor Technology: Development of Sensors

The imidazo[1,2-a]pyridine derivatives are promising in sensor technology applications. .

Imaging Techniques: Emitters for Confocal Microscopy

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Environmental Concerns: Eco-Friendly Synthesis

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Mechanism of Action

Imidazo[1,2-a]pyridine derivatives have shown submicromolar inhibitory activity against various tumor cell lines. For instance, compound 13k induced cell cycle arrest at G2/M phase and cell apoptosis of HCC827 cells by inhibition of PI3Kα with an IC50 value of 1.94 nM.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation and serious eye damage/eye irritation. It may also cause specific target organ toxicity (single exposure), particularly affecting the respiratory system.